Cas no 1443980-30-0 (4-(oxan-3-yl)piperidine hydrochloride)

• Product Name: 4-(oxan-3-yl)piperidine hydrochloride
• CAS No: 1443980-30-0
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 5100876
• PubChem ID: 71758673
• Update Time: 2026-03-03

4-(oxan-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-3-yl)piperidine hydrochloride

• Inchi： 1S/C10H19NO.ClH/c1-2-10(8-12-7-1)9-3-5-11-6-4-9;/h9-11H,1-8H2;1H
• InChI Key： QCDVOBQAEDPGLT-UHFFFAOYSA-N
• SMILES： C1(C2COCCC2)CCNCC1.Cl

Additional information on 4-(oxan-3-yl)piperidine hydrochloride

Introduction to 4-(oxan-3-yl)piperidine hydrochloride (CAS No. 1443980-30-0)

4-(oxan-3-yl)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1443980-30-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, which is well-documented for its broad utility in medicinal chemistry due to its structural versatility and biological activity. The presence of an oxane ring substituent at the 3-position of the piperidine core introduces unique electronic and steric properties, making this derivative a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The4-(oxan-3-yl)piperidine hydrochloride structure combines the favorable characteristics of both piperidine and oxan derivatives. Piperidine moieties are frequently incorporated into drug molecules due to their ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. The oxan ring, a five-membered heterocycle containing two oxygen atoms, contributes to the compound's overall flexibility while maintaining a rigid scaffold necessary for optimal binding affinity. This combination has garnered interest from researchers seeking novel pharmacophores for therapeutic intervention.

In recent years, there has been a surge in research focusing on piperidine derivatives as key structural components in small-molecule drugs. The4-(oxan-3-yl)piperidine hydrochloride derivative has been studied for its potential in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammatory diseases. Its unique chemical framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it a versatile scaffold for drug development.

One of the most compelling aspects of4-(oxan-3-yl)piperidine hydrochloride is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize analogs with enhanced binding affinity or altered bioavailability profiles. For instance, studies have demonstrated that appending additional functional groups to the piperidine or oxan ring can significantly influence the compound's interaction with biological targets. This adaptability underscores the importance of4-(oxan-3-yl)piperidine hydrochloride in medicinal chemistry libraries.

TheCAS No. 1443980-30-0 designation ensures that researchers can reliably source and identify this compound for their experiments. With advancements in synthetic methodologies, the production of high-purity4-(oxan-3-yl)piperidine hydrochloride has become more efficient, enabling larger-scale investigations into its applications. This accessibility is crucial for translating laboratory findings into clinical trials and eventual therapeutic products.

In the context of CNS drug discovery, piperidine derivatives have shown promise due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The4-(oxan-3-yl)piperidine hydrochloride structure may offer advantages over traditional piperidine-based drugs by providing improved selectivity or reduced side effects. Preliminary studies suggest that this compound exhibits modulatory effects on serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

Oncology research has also benefited from the exploration of4-(oxan-3-yl)piperidine hydrochloride. The oxan ring's incorporation into the piperidine scaffold creates steric constraints that can enhance binding affinity to target enzymes or receptors involved in cancer progression. Several preclinical studies have highlighted the potential of this derivative as an inhibitor of kinases or other critical enzymes in tumor growth pathways. While further research is needed to fully elucidate its therapeutic efficacy, these findings position4-(oxan-3-yl)piperidine hydrochloride as a valuable candidate for oncological applications.

The synthesis of4-(oxan-3-yl)piperidine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high-quality final product suitable for downstream applications.

The pharmacological profile ofCAS No. 1443980-30-0, particularly its interaction with biological targets, continues to be a focus of investigation. Computational modeling and experimental validation have been used in parallel to predict and confirm binding affinities, metabolic stability, and other key properties. Such combined approaches accelerate the discovery process by allowing researchers to prioritize promising derivatives before investing resources in more extensive testing.

In conclusion,4-(oxan-3-yl)piperidine hydrochloride (CAS No. 1443980-30-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a piperidine core with an oxane substituent offers a versatile platform for drug development across multiple disease areas. As research progresses, further insights into its biological activity and synthetic modifications will continue to expand its utility in medicine.